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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

applying the ⁴⁰Ar/³⁹Ar dating method. The information is presented in a direct question-and-

answer format to address specific issues that may be encountered during experiments.

Troubleshooting Guide
This section addresses common problems that can arise during ⁴⁰Ar/³⁹Ar dating experiments,

offering potential causes and solutions.

Question: Why is my ⁴⁰Ar/³⁹Ar age spectrum discordant (i.e., not a flat plateau)?

Answer: Discordant age spectra are a common issue and can result from several factors that

cause variations in the ⁴⁰Ar*/³⁹ArK ratio across different temperature steps.[1] Potential causes

include:

Argon Loss: Subsequent geological heating events can cause radiogenic ⁴⁰Ar (⁴⁰Ar*) to be

partially lost from the mineral's crystal lattice.[2] This typically results in younger apparent

ages in the initial, low-temperature heating steps, with ages potentially rising to a plateau at

higher temperatures.[3]
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Excess Argon (⁴⁰ArE): The sample may have incorporated non-radiogenic ⁴⁰Ar from its

environment, leading to artificially old ages, particularly in low-potassium phases.[2][4] This

can manifest as older apparent ages in the initial heating steps.[5]

³⁹Ar Recoil: During irradiation, the kinetic energy from the neutron capture reaction that

produces ³⁹Ar from ³⁹K can cause the newly formed ³⁹Ar to be redistributed or lost from the

mineral grain, especially in fine-grained samples or those with intergrown mineral phases.[2]

Mineral Alteration: Alteration or weathering of the sample can create different domains with

varying resistance to argon release, leading to a disturbed age spectrum.[2] Hydrothermal

alteration, for instance, can reset the argon system, producing misleadingly concordant ages

that do not represent the primary crystallization event.[6]

Sample Inhomogeneity: The presence of multiple generations of a mineral, or mineral

inclusions, can lead to the release of argon from different reservoirs at different

temperatures, resulting in a discordant spectrum.[5]

Solutions:

Carefully examine the age spectrum for patterns. A "staircase" pattern, for example, might

suggest argon loss.[3]

Use an isochron plot (³⁶Ar/⁴⁰Ar vs. ³⁹Ar/⁴⁰Ar) to help distinguish between argon loss, excess

argon, and atmospheric contamination. The y-intercept of the isochron can indicate the initial

⁴⁰Ar/³⁶Ar ratio, helping to identify the presence of excess argon.[7][8]

For sample preparation, select pristine, unaltered mineral grains of an appropriate size to

minimize the potential for ³⁹Ar recoil.[9][10]

Consider in-situ dating techniques, such as laser ablation microprobe analysis, to target

specific domains within a mineral grain and avoid issues of sample inhomogeneity.[7][11]

Question: My analysis shows a high level of atmospheric argon contamination. What can I do

to reduce it?

Answer: High atmospheric argon contamination can significantly increase the uncertainty of the

calculated age by overwhelming the radiogenic ⁴⁰Ar* signal.
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Potential Causes:

Adsorbed atmospheric argon: Argon from the air can adhere to the surfaces of mineral

grains and the sample holder.

Air leaks in the mass spectrometer system: A compromised vacuum system can introduce

atmospheric argon during analysis.

Geological weathering or alteration: Secondary minerals formed during weathering can trap

atmospheric argon.[12]

Solutions:

Pre-heating/degassing: Before the main analysis, heat the sample under vacuum at a low

temperature (e.g., 550-650°C) to drive off adsorbed atmospheric argon.[13]

System blank analysis: Regularly measure the argon composition of the mass spectrometer

system without a sample to quantify the background atmospheric component and correct the

sample data accordingly.

Sample selection: Choose fresh, unaltered samples to minimize the contribution of

atmospheric argon from weathering products.[14]

Isochron analysis: An isochron plot can be used to mathematically correct for the

atmospheric component by regressing the data to determine the initial trapped ⁴⁰Ar/³⁶Ar

ratio.[8]

Question: The plateau age and the inverse isochron age for my sample are not concordant.

What does this signify?

Answer: Ideally, the plateau age and the inverse isochron age should agree within analytical

uncertainty. Discordance between these two ages suggests that the assumptions underlying

one or both of the age calculation methods are not being met.

Potential Causes:
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Inappropriate steps selected for the plateau: The chosen steps for the plateau age

calculation may not represent a truly homogenous gas release and might be influenced by

subtle argon loss or excess argon.

Presence of excess argon: The isochron method is generally more robust in detecting and

correcting for excess argon. A significant difference between the plateau and isochron age

can point to the presence of a non-atmospheric initial argon component.[6]

Data scatter on the isochron plot: If the data points on the isochron plot do not form a well-

defined line (indicated by a high Mean Square of Weighted Deviates, or MSWD), the

calculated isochron age may not be reliable.[7][8]

Solutions:

Re-evaluate the age spectrum and the selection of steps for the plateau age.

Critically assess the isochron plot for linearity and the MSWD value. A high MSWD may

indicate that the scatter in the data is greater than can be explained by analytical uncertainty

alone, suggesting geological disturbance.[15]

Consider the geological context of the sample. The discordance may be providing important

information about the thermal history or alteration of the rock.

Frequently Asked Questions (FAQs)
This section provides answers to general questions about the ⁴⁰Ar/³⁹Ar dating technique.

What is a "plateau age" and what are the criteria for defining one?

A plateau age is considered the most reliable age from a step-heating experiment and is

calculated as the weighted mean of the apparent ages from a series of contiguous heating

steps.[3] These steps should represent a significant portion of the total ³⁹Ar released. While

criteria can vary, a reliable plateau age is generally defined by:

Consisting of at least three consecutive heating steps.[4][16]

Constituting a significant portion of the total ³⁹Ar released, often >50%.[16][17]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.mdpi.com/2076-3263/15/5/188
https://pubs.geoscienceworld.org/gsa/gsabulletin/article/133/3-4/461/587798/Interpreting-and-reporting-40Ar-39Ar
https://www.osti.gov/servlets/purl/1798432
https://www.researchgate.net/publication/342619507_Interpreting_and_reporting_40Ar39Ar_geochronologic_data
https://cires1.colorado.edu/people/jones.craig/WUStectonics/MariaFoldThrust/argon.html
https://www.mantleplumes.org/ArAr.html
https://www.researchgate.net/publication/260724809_Ultra-high_precision_40Ar39Ar_ages_for_Fish_Canyon_Tuff_and_Alder_Creek_Rhyolite_sanidine_New_dating_standards_required
https://www.researchgate.net/publication/260724809_Ultra-high_precision_40Ar39Ar_ages_for_Fish_Canyon_Tuff_and_Alder_Creek_Rhyolite_sanidine_New_dating_standards_required
https://www.researchgate.net/publication/222412121_Characterization_and_calibration_of_40Ar39Ar_dating_standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The individual ages of the steps within the plateau should be statistically indistinguishable

from each other (i.e., have a low MSWD).[18]

What is the J-factor and why is it important?

The J-factor is an irradiation parameter that quantifies the neutron fluence (the integrated

neutron flux over time) received by a sample during its irradiation in a nuclear reactor.[11][19] It

is crucial because it relates the measured ³⁹Ar (produced from ³⁹K) to the amount of parent ⁴⁰K

in the sample. The J-factor is determined by co-irradiating samples of unknown age with a

standard mineral of a known age.[2][19] The accuracy of the calculated ⁴⁰Ar/³⁹Ar age is

therefore directly dependent on the accuracy of the J-factor.[20]

What are the common sources of error in ⁴⁰Ar/³⁹Ar dating?

Errors in ⁴⁰Ar/³⁹Ar dating can be broadly categorized as analytical and geological.

Analytical errors include uncertainties in the measurement of argon isotope ratios by the

mass spectrometer, the determination of the J-factor, and corrections for interfering isotopes

produced during irradiation.[20]

Geological errors arise from the sample itself and its history, such as argon loss due to

reheating, the presence of excess argon, and alteration of the mineral.[2] Uncertainty in the

⁴⁰K decay constant also contributes to the overall uncertainty of the method.[2][21]

Experimental Protocols
A generalized workflow for ⁴⁰Ar/³⁹Ar dating is outlined below. Specific parameters will vary

depending on the sample type and the laboratory instrumentation.

Sample Preparation
Crushing and Sieving: The rock sample is crushed and sieved to an appropriate grain size,

typically between 250-125 µm.[9][13] The goal is to obtain clean mineral separates without

causing excessive fracturing.

Mineral Separation: The desired mineral (e.g., sanidine, biotite, hornblende) is separated

from the crushed rock using standard techniques such as heavy liquids and magnetic

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/figure/Representative-weighted-age-plateaus-for-40-Ar-39-Ar-age-determinations-with-2s-errors_fig4_240671048
https://discovery.ucl.ac.uk/id/eprint/10103856/1/b35560.pdf
https://en.wikipedia.org/wiki/Argon%E2%80%93argon_dating
https://geoinfo.nmt.edu/labs/argon/methods/home.html
https://en.wikipedia.org/wiki/Argon%E2%80%93argon_dating
https://www.ucl.ac.uk/~ucfbpve/papers/VermeeschGCA2015/
https://www.ucl.ac.uk/~ucfbpve/papers/VermeeschGCA2015/
https://geoinfo.nmt.edu/labs/argon/methods/home.html
https://geoinfo.nmt.edu/labs/argon/methods/home.html
https://www.cambridge.org/core/journals/the-paleontological-society-papers/article/abs/progress-and-challenges-in-kar-and-40ar39ar-geochronology/2426148DD7664EE9D9659A589D1EEFEA
https://eesarchive.lehigh.edu/EESdocs/geochron/sample-prep.html
https://www.frontiersin.org/api/v4/articles/904914/file/Presentation_1.PDF/904914_supplementary-materials_presentations_1_pdf/1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


separation.[13][14]

Cleaning: The mineral separates are cleaned, often in an ultrasonic bath with dilute acids, to

remove any alteration products or adhering contaminants.[13]

Hand-picking: Under a binocular microscope, individual, pristine mineral grains are hand-

picked to ensure purity.[14][22]

Encapsulation: The selected mineral grains are wrapped in aluminum or copper foil and

loaded into an aluminum or quartz vial for irradiation.[13][14]

Irradiation
Loading: The vials containing the unknown samples are loaded into an irradiation canister

along with a neutron fluence monitor (a standard of known age, such as Fish Canyon Tuff

sanidine).[8][11]

Neutron Bombardment: The canister is placed in a nuclear reactor and irradiated with fast

neutrons. This induces the reaction ³⁹K(n,p)³⁹Ar, converting a portion of the ³⁹K in the sample

to ³⁹Ar.[8][19] Other nuclear reactions also occur, producing interfering isotopes that must be

corrected for.[6]

Cooling: After irradiation, the samples are left to cool for a period to allow short-lived

radioactive isotopes to decay.

Mass Spectrometry
Gas Extraction: The irradiated sample is loaded into a high-vacuum extraction line. The

argon gas is then extracted from the mineral, either by total fusion with a laser or in a series

of steps at increasing temperatures (step-heating) in a furnace or with a laser.[3][19]

Gas Purification: The extracted gas is purified by exposing it to getters, which are materials

that remove reactive gases (e.g., H₂O, CO₂, N₂), leaving only the noble gases.[13]

Isotope Measurement: The purified argon gas is introduced into a mass spectrometer, where

the abundances of the five argon isotopes (⁴⁰Ar, ³⁹Ar, ³⁸Ar, ³⁷Ar, and ³⁶Ar) are measured.[7]

[11]
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Data Reduction and Age Calculation
Corrections: The measured isotope ratios are corrected for:

System blanks (background argon in the mass spectrometer).

Mass discrimination of the mass spectrometer.

Radioactive decay of ³⁷Ar and ³⁹Ar since irradiation.

Interfering isotopes produced from Ca, K, and Cl during irradiation (see table below).[6]

Atmospheric argon, typically by assuming that all measured ³⁶Ar is atmospheric and using

the atmospheric ⁴⁰Ar/³⁶Ar ratio of ~298.56.[12]

J-Factor Calculation: The data from the co-irradiated standard is used to calculate the J-

factor.

Age Calculation: The corrected ⁴⁰Ar*/³⁹ArK ratio for the unknown sample is used along with

the J-factor and the ⁴⁰K decay constant to calculate the age for each heating step.[19]

Data Presentation: The results are typically presented on an age spectrum plot and an

inverse isochron plot.[7]

Data Presentation
Table 1: Example Nucleogenic Interference Corrections
The following table provides an example of the production ratios for interfering argon isotopes

that must be corrected for after irradiation. These values are specific to a particular nuclear

reactor and irradiation position and must be determined for each experiment.
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Isotope Ratio Source Element Typical Correction Value

(⁴⁰Ar/³⁹Ar)K Potassium 0.00020 ± 0.000013

(³⁸Ar/³⁹Ar)K Potassium 0.012950 ± 0.000010

(³⁹Ar/³⁷Ar)Ca Calcium 0.00068 ± 0.000002

(³⁸Ar/³⁷Ar)Ca Calcium 0.0000196 ± 0.0000008

(³⁶Ar/³⁷Ar)Ca Calcium 0.000278 ± 0.000002

Correction values are for

example purposes only and

are based on published data.

[6]
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Caption: Overview of the ⁴⁰Ar/³⁹Ar geochronology experimental workflow.
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Caption: Logical workflow for the interpretation of ⁴⁰Ar/³⁹Ar age spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12055567/docs?utm_src=pdf-body-img#technical-support-center-standardized-protocols-for-ar-ar-dating
https://www.benchchem.com/product/b12055567?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Interpretation of discordant 40Ar/39Ar age-spectra of mesozoic tholeiites from Antarctica
[pubs.usgs.gov]

2. Argon Geochronology Methods [geoinfo.nmt.edu]

3. 40Ar/39Ar step-heating [cires1.colorado.edu]

4. Ar-Ar dating [mantleplumes.org]

5. thenoblegasbag.wordpress.com [thenoblegasbag.wordpress.com]

6. Challenges in Interpreting 40Ar/39Ar Age Spectra: Clues from Hydrothermally Altered
Alkali Feldspars | MDPI [mdpi.com]

7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

8. osti.gov [osti.gov]

9. Tips for Sample Preparation, Lehigh Noble-Gas Laboratory [eesarchive.lehigh.edu]

10. scielo.br [scielo.br]

11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

12. Redirecting [linkinghub.elsevier.com]

13. frontiersin.org [frontiersin.org]

14. se.copernicus.org [se.copernicus.org]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. Argon–argon dating - Wikipedia [en.wikipedia.org]

20. Revised error propagation of 40Ar/39Ar data, including covariances [ucl.ac.uk]

21. Progress and Challenges in K-Ar and 40Ar/39Ar Geochronology | The Paleontological
Society Papers | Cambridge Core [cambridge.org]

22. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Technical Support Center: Standardized Protocols for
⁴⁰Ar/³⁹Ar Dating]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055567/docs#technical-support-center-
standardized-protocols-for-ar-ar-dating]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubs.usgs.gov/publication/70010861
https://pubs.usgs.gov/publication/70010861
https://geoinfo.nmt.edu/labs/argon/methods/home.html
https://cires1.colorado.edu/people/jones.craig/WUStectonics/MariaFoldThrust/argon.html
https://www.mantleplumes.org/ArAr.html
https://thenoblegasbag.wordpress.com/tag/40-ar39-ar-dating/
https://www.mdpi.com/2076-3263/15/5/188
https://www.mdpi.com/2076-3263/15/5/188
https://pubs.geoscienceworld.org/gsa/gsabulletin/article/133/3-4/461/587798/Interpreting-and-reporting-40Ar-39Ar
https://www.osti.gov/servlets/purl/1798432
https://eesarchive.lehigh.edu/EESdocs/geochron/sample-prep.html
https://www.scielo.br/j/aabc/a/7qvpFBKq7MNKDDLjfL78d3H/?lang=en
https://discovery.ucl.ac.uk/id/eprint/10103856/1/b35560.pdf
https://linkinghub.elsevier.com/retrieve/pii/B9780443188039000080
https://www.frontiersin.org/api/v4/articles/904914/file/Presentation_1.PDF/904914_supplementary-materials_presentations_1_pdf/1
https://se.copernicus.org/preprints/se-2020-186/se-2020-186-supplement.pdf
https://www.researchgate.net/publication/342619507_Interpreting_and_reporting_40Ar39Ar_geochronologic_data
https://www.researchgate.net/publication/260724809_Ultra-high_precision_40Ar39Ar_ages_for_Fish_Canyon_Tuff_and_Alder_Creek_Rhyolite_sanidine_New_dating_standards_required
https://www.researchgate.net/publication/222412121_Characterization_and_calibration_of_40Ar39Ar_dating_standards
https://www.researchgate.net/figure/Representative-weighted-age-plateaus-for-40-Ar-39-Ar-age-determinations-with-2s-errors_fig4_240671048
https://en.wikipedia.org/wiki/Argon%E2%80%93argon_dating
https://www.ucl.ac.uk/~ucfbpve/papers/VermeeschGCA2015/
https://www.cambridge.org/core/journals/the-paleontological-society-papers/article/abs/progress-and-challenges-in-kar-and-40ar39ar-geochronology/2426148DD7664EE9D9659A589D1EEFEA
https://www.cambridge.org/core/journals/the-paleontological-society-papers/article/abs/progress-and-challenges-in-kar-and-40ar39ar-geochronology/2426148DD7664EE9D9659A589D1EEFEA
https://m.youtube.com/watch?v=WWGrjO6GSyI
https://www.benchchem.com/product/b12055567/docs#technical-support-center-standardized-protocols-for-ar-ar-dating
https://www.benchchem.com/product/b12055567/docs#technical-support-center-standardized-protocols-for-ar-ar-dating
https://www.benchchem.com/product/b12055567/docs#technical-support-center-standardized-protocols-for-ar-ar-dating
https://www.benchchem.com/product/b12055567/docs#technical-support-center-standardized-protocols-for-ar-ar-dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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